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Compound of Interest

Compound Name: PD168393

Cat. No.: B1684512 Get Quote

Technical Support Center: PD168393
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term storage, stability, and handling

of the EGFR inhibitor, PD168393.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of PD168393?

For long-term stability, the solid form of PD168393 should be stored at -20°C. Under these

conditions, the compound is stable for up to three years.[1] To maintain quality, it is also

recommended to store it under desiccating conditions.

Q2: What is the recommended solvent for preparing PD168393 stock solutions?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

PD168393.[1][2][3] The compound is readily soluble in DMSO at concentrations as high as 200

mg/mL. It is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the

compound.[1] PD168393 is insoluble in water and ethanol.[2][4]

Q3: How should I store PD168393 stock solutions?

For optimal stability, aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles.[1] The storage temperature and duration will affect the stability of the stock
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solution. Please refer to the table below for a summary of storage recommendations.

Q4: Can I store my PD168393 stock solution at -20°C?

Yes, stock solutions in DMSO can be stored at -20°C, but for a shorter duration compared to

-80°C. Stability at -20°C is reported to be for at least one month[1] and up to three months. For

longer-term storage of over a month, -80°C is recommended.

Q5: Is PD168393 light-sensitive?

While not explicitly stated in all datasheets, it is good laboratory practice to protect all

chemicals from light, and some suppliers recommend protecting PD168393 from light.

Troubleshooting Guide
Issue: My PD168393 powder won't fully dissolve in DMSO.

Possible Cause 1: Incorrect Solvent. Ensure you are using DMSO and not water or ethanol,

in which PD168393 is insoluble.[2][4]

Possible Cause 2: Moisture in DMSO. The presence of water in your DMSO can significantly

decrease the solubility of PD168393.[1] Use fresh, anhydrous DMSO.

Possible Cause 3: Insufficient Solvent. Check that you are using a sufficient volume of

DMSO for the amount of compound. The solubility is high (≥18.45 mg/mL), but it is still

possible to oversaturate the solution.[2]

Troubleshooting Tip: To aid dissolution, you can gently warm the tube at 37°C for 10 minutes

and/or sonicate the solution for a short period.[2]

Issue: I am seeing precipitation in my stock solution after thawing.

Possible Cause 1: Repeated Freeze-Thaw Cycles. This is a common issue that can be

avoided by preparing single-use aliquots of your stock solution.[1]

Possible Cause 2: Storage at -20°C for an extended period. If stored at -20°C for longer than

the recommended one to three months, the compound may begin to come out of solution.[1]
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Troubleshooting Tip: If you observe precipitation, try gently warming and vortexing the

solution to redissolve the compound before use. However, for best results, it is

recommended to use a fresh aliquot.

Quantitative Data Summary
Parameter Storage Condition Stability/Solubility

Solid Form -20°C Up to 3 years[1]

Stock Solution -80°C in DMSO Up to 1 year[1]

-20°C in DMSO 1 to 3 months[1]

Solubility In DMSO
≥18.45 mg/mL to 200

mg/mL[2]

In Water Insoluble[2][4]

In Ethanol Insoluble[2][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PD168393 Stock Solution in DMSO

Materials:

PD168393 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass of PD168393 for your desired volume of 10 mM stock

solution (Molecular Weight: 369.22 g/mol ).

Weigh the calculated amount of PD168393 powder and place it in a sterile microcentrifuge

tube.
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Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the solid is completely dissolved. Gentle warming (37°C) or brief

sonication can be used to aid dissolution if necessary.[2]

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (1-3 months).[1]

Protocol 2: Preparation of a Working Solution for In Vivo Experiments

For in vivo experiments, it is recommended to prepare the working solution fresh on the day of

use.[5] The following is an example protocol and may require optimization for your specific

animal model.

Materials:

PD168393 stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure (for a 1 mL working solution):

To 400 µL of PEG300, add 100 µL of a 25 mg/mL PD168393 stock solution in DMSO.

Mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL.

Mix the final solution thoroughly before administration.
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Visualizations
PD168393 Mechanism of Action and EGFR Signaling Pathway

PD168393 is a potent and irreversible inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase.[1][5] It acts by covalently binding to a specific cysteine residue (Cys-

773) in the ATP-binding pocket of the EGFR catalytic domain.[1] This irreversible binding

blocks the autophosphorylation of the receptor, which is a critical step for the activation of

downstream signaling pathways.[2][6] The inhibition of EGFR signaling affects multiple cellular

processes, including proliferation, migration, and survival.[6] PD168393 is highly selective for

EGFR and ErbB2 and does not significantly inhibit other protein kinases such as insulin

receptor, PDGFR, FGFR, or PKC.[1][5]
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Click to download full resolution via product page

Caption: EGFR signaling pathway and the inhibitory action of PD168393.

Experimental Workflow: Preparing PD168393 for Cellular Assays

Start

Weigh PD168393
Powder

Dissolve in
Anhydrous DMSO

10 mM Stock
Solution

Aliquot for
Single Use

Dilute to Working
Concentration in Media

Freshly Thawed
Aliquot

Store at -80°C
(Long-term) Treat Cells

End

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1684512?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684512?utm_src=pdf-body
https://www.benchchem.com/product/b1684512?utm_src=pdf-body
https://www.benchchem.com/product/b1684512?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing PD168393 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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